Cas no 127876-32-8 (2-(4-chlorophenyl)prop-2-en-1-amine)

• Product Name: 2-(4-chlorophenyl)prop-2-en-1-amine
• CAS No: 127876-32-8
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• CID: 6121716
• PubChem ID: 14893078
• Update Time: 2025-10-28

2-(4-chlorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)prop-2-en-1-amine
• BDBM50129614
• 2-(4-Chloro-phenyl)-allylamine
• 127876-32-8
• CHEMBL89312
• EN300-1965255

• Inchi： 1S/C9H10ClN/c1-7(6-11)8-2-4-9(10)5-3-8/h2-5H,1,6,11H2
• InChI Key： ZMPMUKGGDIUJEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(=C)CN

Computed Properties

• Exact Mass: 167.0501770g/mol
• Monoisotopic Mass: 167.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(4-chlorophenyl)prop-2-en-1-amine

CAS No. 127876-32-8: 2-(4-Chlorophenyl)prop-2-en-1-amine

The compound CAS No. 127876-32-8, also known as 2-(4-chlorophenyl)prop-2-en-1-amine, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its potential as a lead molecule in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

Chemical Structure and Properties:

The molecular structure of 2-(4-chlorophenyl)prop-2-en-1-amine consists of a chlorophenyl group attached to a propene chain, which terminates in an amine functional group. This arrangement imparts the compound with unique electronic and steric properties, making it highly reactive in various chemical transformations. The presence of the chlorine atom introduces electron-withdrawing effects, which can influence the compound's reactivity and biological interactions.

Synthesis and Applications:

The synthesis of CAS No. 127876-32-8 involves a multi-step process that typically begins with the preparation of the chlorophenyl derivative, followed by alkylation or coupling reactions to introduce the propene and amine functionalities. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of applications, this compound serves as an intermediate in the synthesis of more complex molecules, including pharmaceutical agents. Its ability to undergo various types of reactions, such as nucleophilic additions and cyclizations, makes it a valuable building block in organic synthesis.

Biological Activity:

Recent research has focused on evaluating the biological activity of 2-(4-chlorophenyl)prop-2-en-1-amine. Studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary anticancer assays have shown promising results, with the compound exhibiting selective cytotoxicity against cancer cell lines.

Toxicological and Environmental Considerations:

The environmental impact of this compound has also been a subject of recent investigations. Studies indicate that it has moderate biodegradability under aerobic conditions, suggesting that it may not persist long-term in natural environments. However, further research is needed to fully understand its ecological footprint and ensure sustainable use.

Future Prospects:

The future outlook for CAS No. 127876-32-8 is bright, with ongoing research exploring its potential applications in drug delivery systems and as a precursor for advanced materials. Its unique chemical properties position it as a key player in the development of innovative solutions across multiple industries.